Cas no 630115-96-7 (Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-)

• Product Name: Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-
• CAS No: 630115-96-7
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 1649024
• PubChem ID: 69485950
• Update Time: 2025-04-21

Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(3-hydroxy-1-propynyl)-
• 3,5-bis(3-hydroxyprop-1-ynyl)benzoic acid
• DTXSID10740642
• 3,5-Bis(3-hydroxyprop-1-yn-1-yl)benzoic acid
• SCHEMBL5555372
• 630115-96-7

• Inchi： 1S/C13H10O4/c14-5-1-3-10-7-11(4-2-6-15)9-12(8-10)13(16)17/h7-9,14-15H,5-6H2,(H,16,17)
• InChI Key： XRNIKZQKFHCZEY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#CCO)C=C(C#CCO)C=1)=O

Computed Properties

• Exact Mass: 230.0579
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76